![molecular formula C37H62N2O29 B1598965 LS-Tetrasaccharide b CAS No. 64003-54-9](/img/structure/B1598965.png)
LS-Tetrasaccharide b
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Description
Molecular Structure Analysis
The molecular formula of LS-Tetrasaccharide b is C37H62N2O30 . It has an average mass of 1014.884 Da and a monoisotopic mass of 1014.338745 Da . It has 25 of 26 defined stereocentres .Physical And Chemical Properties Analysis
This compound is a white to off-white powder with a molecular weight of 998.88 g/mol . It has a boiling point of 1446.9±65.0 °C and a density of 1.74±0.1 g/cm3 .Scientific Research Applications
Physiological Functions and Derivatization
LS-Tetrasaccharide b, as part of human milk oligosaccharides (HMOs), plays a crucial role in various physiological functions. Two key tetrasaccharides, lacto-N-tetraose (LNT) and lacto-N-neotetraose (LNnT), which are part of HMOs, account for about 6% of total HMOs. They act as core structures for fucosylation and sialylation, leading to the creation of functional derivatives and longer chains. These derivatives, including LNT, LNnT, and their fucosylated or sialylated forms, constitute over 30% of total HMOs. The structural diversity of these HMOs makes them valuable in the food and pharmaceutical industries (Zhu et al., 2021).
Biosynthesis and Engineering
Recent developments in biosynthesis of LNT, LNnT, and their derivatives have been explored extensively. Advanced enzymatic reaction systems and metabolic engineering strategies have been employed both in vitro and in vivo for their synthesis. Future perspectives in the synthesis of these HMOs using enzymatic and metabolic engineering approaches are promising (Zhu et al., 2021).
Application in Pharmacy and Medicine
Gellan gum, a microbial polysaccharide, showcases a great structural diversity which includes a tetrasaccharide repeating unit. This diversity has led to multiple applications in pharmacy and medicine, highlighting the potential of polysaccharides like this compound in these fields. Gellan-based materials are studied for use in regenerative medicine, stomatology, and gene transfer technology, indicating similar potential for this compound (Osmałek et al., 2014).
Diagnostic and Monitoring Applications
In Pompe disease, a lysosomal storage disorder, the concentration of a tetrasaccharide consisting of four glucose residues is increased in urine and plasma. The development of sensitive methods for analysis of this and other oligosaccharides from biological fluids has potential applications in the diagnosis and monitoring of patients with such diseases (Rozaklis et al., 2002).
properties
{ "Design of the Synthesis Pathway": "The synthesis of LS-Tetrasaccharide b can be achieved through a convergent approach, where the four monosaccharide units are synthesized separately and then coupled together in the final step.", "Starting Materials": [ "D-glucose", "D-galactose", "L-fucose", "N-acetyl-D-glucosamine", "Protecting groups", "Activating agents", "Solvents" ], "Reaction": [ "Protecting groups are added to the hydroxyl groups of the monosaccharides to control their reactivity and selectivity.", "The monosaccharides are activated using appropriate activating agents, such as triflates or glycosyl halides.", "Coupling reactions are carried out between the activated monosaccharides to form the disaccharide units.", "The protecting groups are selectively removed to expose the desired hydroxyl groups for further coupling reactions.", "The disaccharide units are coupled together using similar activation and coupling reactions to form the tetrasaccharide.", "The final product is deprotected and purified using appropriate methods, such as column chromatography or recrystallization." ] } | |
CAS RN |
64003-54-9 |
Molecular Formula |
C37H62N2O29 |
Molecular Weight |
998.9 g/mol |
IUPAC Name |
(2R,4S,5R,6R)-5-acetamido-2-[[(2R,3S,4R,5R,6S)-5-acetamido-6-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-4-yl]oxy-3-hydroxy-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid |
InChI |
InChI=1S/C37H62N2O29/c1-10(45)38-19-12(47)3-37(36(59)60,68-31(19)22(52)14(49)5-41)61-9-18-25(55)30(66-34-27(57)26(56)23(53)16(7-43)62-34)20(39-11(2)46)33(64-18)67-32-24(54)17(8-44)63-35(28(32)58)65-29(15(50)6-42)21(51)13(48)4-40/h4,12-35,41-44,47-58H,3,5-9H2,1-2H3,(H,38,45)(H,39,46)(H,59,60)/t12-,13-,14+,15+,16+,17+,18+,19+,20+,21+,22+,23-,24-,25+,26-,27+,28+,29+,30+,31+,32-,33-,34-,35-,37+/m0/s1 |
InChI Key |
SFMRPVLZMVJKGZ-JRZQLMJNSA-N |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)O[C@H]3[C@H]([C@H](O[C@H]([C@@H]3O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C=O)O)O)CO)O)NC(=O)C)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)O)O |
SMILES |
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC3C(C(OC(C3O)OC(C(CO)O)C(C(C=O)O)O)CO)O)NC(=O)C)OC4C(C(C(C(O4)CO)O)O)O)O)O |
Canonical SMILES |
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC3C(C(OC(C3O)OC(C(CO)O)C(C(C=O)O)O)CO)O)NC(=O)C)OC4C(C(C(C(O4)CO)O)O)O)O)O |
physical_description |
Solid |
Origin of Product |
United States |
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